Cas no 650604-04-9 (Benzene, 1,4-bis(3-iodopropyl)-)

• Product Name: Benzene, 1,4-bis(3-iodopropyl)-
• CAS No: 650604-04-9
• MF: C₁₂H₁₆I₂
• MW: 414.064388275146
• CID: 408896
• PubChem ID: 71377455
• Update Time: 2025-04-19

Benzene, 1,4-bis(3-iodopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis(3-iodopropyl)-
• 1,4-bis(3-iodopropyl)benzene
• 650604-04-9
• DTXSID70800094

• Inchi： 1S/C12H16I2/c13-9-1-3-11-5-7-12(8-6-11)4-2-10-14/h5-8H,1-4,9-10H2
• InChI Key： RMNFVLWZSYVWAG-UHFFFAOYSA-N
• SMILES： ICCCC1C=CC(=CC=1)CCCI

Computed Properties

• Exact Mass: 413.93328
• Monoisotopic Mass: 413.93415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0